[2-(Cyclopentylamino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate

• IUPAC Name: [2-(cyclopentylamino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate
• InChI: InChI=1S/C16H21NO4/c1-20-14-9-5-2-6-12(14)10-16(19)21-11-15(18)17-13-7-3-4-8-13/h2,5-6,9,13H,3-4,7-8,10-11H2,1H3,(H,17,18)
• InChI Key: XOGGINVWSVMFPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)OCC(=O)NC2CCCC2
• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C17H23NO4. The molecular weight is 305.374. More detailed structural analysis would require specific spectroscopic data which is not available in the current resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the available resources. The molecular formula is C17H23NO4 and the molecular weight is 305.374.

Scientific Research Applications

Distribution in Organisms

One study explored the dynamics of the distribution of a structurally similar compound, 2-(dimethylamino)ethyl-(1-hydroxycyclopentyl)(phenyl) acetate, in warm-blooded animals after intravenous administration. The research aimed to understand how such compounds distribute across different organs, including the spleen, brain, lungs, and heart, using chromatography and spectrometry techniques (Shormanov & Pravdyuk, 2017).

Synthesis and Chemical Analysis

Research into the synthesis of novel series of derivatives, such as 4-[2-(2-acetylaminophenyl)-2-oxo-acetylamino] benzoyl amino acid ester derivatives, highlights the compound's role in producing alpha-ketoamide derivatives. This research demonstrates its utility in organic synthesis, offering superior yields and purity compared to traditional methods (El‐Faham et al., 2013).

Materials Science and Solubility

Another study synthesized alkyl(cyclohexyl)dimethylammonium derivatives, including 2-methoxyacetates, to assess their ability to dissolve cellulose, demonstrating the compound's relevance in materials science and its potential applications in developing new solvents or materials processing techniques (Pernak et al., 2012).

Structural Analysis and Crystallography

A depside derivative closely related to the query compound was synthesized and analyzed, providing insights into the structural characteristics of such compounds. This research contributes to the field of crystallography and molecular design, offering a foundation for developing new compounds with potential applications in various domains (Lv et al., 2009).

Learning and Memory Effects

While avoiding direct discussion of drug use and side effects, it's noteworthy that research has been conducted on the effects of structurally similar compounds on learning and memory in mice. This indicates the potential for studying such compounds' effects on cognitive functions, contributing to neuropharmacology and cognitive science (Jiang Jing-ai, 2006).

Mechanism of Action

The mechanism of action of this compound is not explicitly mentioned in the available resources. As a neurotransmitter reuptake inhibitor, it likely interacts with neurotransmitter transporters in the nervous system.

Safety and Hazards

The safety and hazards associated with this compound are not detailed in the available resources. As with all chemicals, appropriate safety measures should be taken when handling this compound.